
Quetol 651: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Quetol

CAS No.: 1241800-24-7

Cat. No.: B1406771

Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the chemical properties, composition, and

applications of Quetol 651, a widely used epoxy resin in scientific research. Primarily aimed at

researchers, scientists, and drug development professionals, this document offers detailed

information on its characteristics, experimental protocols for its use as an embedding medium

in electron microscopy, and essential safety and handling procedures.

Core Composition and Chemical Identity
Quetol 651 is the trade name for the chemical compound Ethylene glycol diglycidyl ether.[1][2]

[3] Its fundamental role in a laboratory setting, particularly in microscopy, is as a resin

monomer.[1] It is a low-viscosity, water-miscible epoxy resin that serves as an excellent

embedding medium for both light and electron microscopy.[1][3][4] Its miscibility extends to

alcohols and acetone.[2]

The key to its utility is its ability to act as a dehydrating agent, chemically integrating into the

cured epoxy resin formulation.[1][3] This property, combined with its low viscosity, facilitates
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easy infiltration into biological specimens, ensuring complete embedding.[1][3] The resulting

blocks are typically light yellow and suitable for sectioning at room temperature.[1][3]

Identifier Value

Chemical Name Ethylene glycol diglycidyl ether

Synonyms
Glycol diglycidyl ether, 1,2-bis(2,3-

epoxypropoxy)-ethane

CAS Number 2224-15-9

Chemical Formula C8H14O4

Molecular Weight 174.19 g/mol

Physicochemical Properties
The physical and chemical characteristics of Quetol 651 make it a versatile tool for

researchers. Its liquid form at room temperature and relatively low viscosity are particularly

advantageous for embedding delicate biological samples.

Property Value Source

Appearance Light yellow, clear liquid [1][2][5]

Odor Characteristic [1][5]

Boiling Point 112 °C @ 4.5 mm Hg [6][7]

Flash Point 130 °C [1]

Density 1.118 g/mL at 25°C [6][7]

Refractive Index n20/D 1.463 [6][7]

Viscosity 15 cps at 25°C [1][3]

Solubility
Miscible with water, alcohol,

and acetone
[1][2][3]
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Experimental Protocols: Embedding for Electron
Microscopy
Quetol 651 is a cornerstone of many electron microscopy embedding protocols due to its low

viscosity and excellent infiltration properties.[1][3][8] Below is a detailed methodology for a

standard embedding procedure.

Resin Mixture Formulation
A common formulation involves blending Quetol 651 with hardeners and an accelerator to

achieve a block with the desired hardness for sectioning. The hardness of the final block can

be modulated by adjusting the ratio of Quetol 651 to the anhydride hardeners.[1][3]

Component Volume

Quetol 651 35 ml

Nonenyl succinic anhydride (NSA) 54 ml

Nadic methyl anhydride (NMA) 11 ml

DMP-30 (accelerator) 1.5-2.0 ml

Step-by-Step Embedding Protocol
This protocol is a widely accepted method for embedding biological tissue samples for

transmission electron microscopy (TEM).

Fixation: Begin by fixing small tissue samples (approximately 2x2x1 mm) in a buffered

aldehyde solution.

Post-fixation: Post-fix the samples in a buffered osmium tetroxide solution.

Washing: Wash the tissue in a non-phosphate buffer.

En bloc Staining: Stain the samples with aqueous uranyl acetate.

Dehydration and Infiltration: Dehydrate the tissue using a graded series of ethanol or

acetone. The infiltration process should be carried out on a shaker at room temperature.
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Dehydrating agent / n-butyl glycidyl ether (n-BGE) (1:1) - 30 minutes

n-BGE - 30 minutes

n-BGE / Quetol 651 resin mixture (1:1) - 1-2 hours

Quetol 651 resin mixture - 2-3 hours

Embedding and Curing: Embed the infiltrated samples in gelatin or polyethylene capsules

filled with the Quetol 651 resin mixture.

Polymerization: Cure the embedded samples in an oven at 60°C for approximately 24 hours.

[1][3]

Standard workflow for tissue embedding using Quetol 651.

Safety and Handling
As a laboratory chemical, proper handling of Quetol 651 is crucial for researcher safety. The

following guidelines are based on available safety data sheets.

Hazard Statement Precautionary Measures

Harmful if swallowed, in contact with skin, or if

inhaled.[1]

Avoid breathing vapor or mist.[9] Wash hands

thoroughly after handling.[7] Use only in a well-

ventilated area.[9][10]

Causes skin and serious eye irritation.[1][7]
Wear protective gloves, clothing, and eye/face

protection.[7][9]

Suspected of causing genetic defects.[7] Obtain special instructions before use.[7]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][10]

Opened containers must be resealed carefully and kept upright to prevent leakage.[9]

Disposal: Dispose of contents and containers in accordance with local and national

regulations.[7] Unused resin should be polymerized before disposal.[11]
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Safe Handling Proper Storage Disposal

Use in Well-Ventilated Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid Skin/Eye Contact
and Inhalation

Wash Hands After Handling

Keep Container Tightly Closed

Store in Cool, Dry Place

Keep Upright to Prevent Leakage

Polymerize Unused Resin

Follow Local/National Regulations

Quetol 651

Click to download full resolution via product page

Key safety and handling considerations for Quetol 651.

Conclusion
Quetol 651 (Ethylene glycol diglycidyl ether) is an invaluable tool in modern microscopy,

offering researchers a low-viscosity, water-miscible embedding medium that ensures excellent

sample infiltration and preservation of ultrastructural details.[12] Its versatility and well-

documented protocols make it a reliable choice for a wide range of research applications.

Adherence to proper safety and handling procedures is paramount to ensure its effective and

safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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